Cas no 865175-11-7 (N-(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-cyanobenzamide)

• Product Name: N-(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-cyanobenzamide
• CAS No: 865175-11-7
• MF: C₁₈H₁₂BrN₃OS
• MW: 398.276381492615
• CID: 5967315
• PubChem ID: 3269875
• Update Time: 2025-07-15

N-(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-cyanobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-cyanobenzamide
• (Z)-N-(3-allyl-6-bromobenzo[d]thiazol-2(3H)-ylidene)-4-cyanobenzamide
• Benzamide, N-[6-bromo-3-(2-propen-1-yl)-2(3H)-benzothiazolylidene]-4-cyano-
• N-(6-bromo-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-4-cyanobenzamide
• AKOS024606309
• 865175-11-7
• F1365-0693
• N-[(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-cyanobenzamide

• Inchi： 1S/C18H12BrN3OS/c1-2-9-22-15-8-7-14(19)10-16(15)24-18(22)21-17(23)13-5-3-12(11-20)4-6-13/h2-8,10H,1,9H2
• InChI Key： STLBQDNHOAIRGN-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC=C)C2=CC=C(Br)C=C2S1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 396.98845g/mol
• Monoisotopic Mass: 396.98845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 568.1±60.0 °C(Predicted)
• pka: -2.49±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-cyanobenzamide

Professional Introduction to Compound with CAS No. 865175-11-7 and Product Name: N-(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-cyanobenzamide

The compound with the CAS number 865175-11-7 and the product name N-(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-cyanobenzamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its benzothiazole core and the presence of multiple functional groups such as bromo, allyl, and cyano, make it a promising candidate for further investigation in drug discovery and medicinal chemistry.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of novel pharmaceutical agents. These compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific configuration of the double bond in the (2Z) position and the presence of an allyl group at the 3-position contribute to the unique reactivity and biological profile of this compound. The bromine substituent at the 6-position of the benzothiazole ring enhances its interaction with biological targets, while the cyanobenzamide moiety introduces a polar group that can influence solubility and binding affinity.

In the context of modern drug design, the synthesis and characterization of such complex molecules are critical steps in understanding their mechanism of action. The dihydrobenzothiazole core provides a stable scaffold for further functionalization, allowing chemists to explore various modifications that can optimize biological activity. The use of computational methods, such as molecular docking and quantum mechanical calculations, has become indispensable in predicting the interactions between this compound and potential biological targets. These computational approaches have helped researchers identify key residues on target proteins that are likely to be involved in binding, thereby guiding experimental efforts.

One of the most intriguing aspects of this compound is its potential application in oncology research. Benzothiazole derivatives have shown promise as inhibitors of various enzymes and receptors involved in cancer cell proliferation and survival. The cyano group in the benzamide moiety is particularly noteworthy, as it has been shown to enhance binding affinity to certain protein targets. Additionally, the presence of an allyl group allows for further derivatization through cross-coupling reactions, enabling the creation of analogs with tailored biological properties.

Recent experimental studies have demonstrated that derivatives similar to this compound exhibit significant cytotoxic effects against multiple cancer cell lines. These findings suggest that targeting specific enzymes or receptors with high selectivity could lead to effective anti-cancer therapies. The structural complexity of this molecule provides numerous opportunities for optimization through structure-activity relationship (SAR) studies. By systematically modifying various functional groups, researchers can fine-tune its biological activity to maximize efficacy while minimizing side effects.

The synthesis of this compound involves several key steps that highlight the expertise required in modern organic chemistry. The construction of the benzothiazole ring is a critical step, often requiring multi-step sequences involving cyclization reactions. The introduction of the bromo substituent at the 6-position typically involves halogenation techniques under controlled conditions to ensure high regioselectivity. Subsequent functionalization with the allyl group at the 3-position is achieved through cross-coupling reactions such as Suzuki or Heck couplings, which require careful optimization to achieve high yields.

The final step involves incorporating the cyanobenzamide moiety, which is typically done through nucleophilic substitution or condensation reactions. Each step in the synthesis must be rigorously monitored using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to ensure purity and correctness. These analytical methods provide critical data for characterizing intermediates and final products, ensuring that they meet stringent quality standards before being subjected to biological testing.

The potential applications of this compound extend beyond oncology into other therapeutic areas such as neurology and infectious diseases. For instance, benzothiazole derivatives have been investigated for their ability to modulate neurotransmitter systems, making them candidates for treating neurological disorders like Alzheimer's disease or Parkinson's disease. Additionally, their antimicrobial properties make them attractive candidates for developing new antibiotics or antiviral agents against resistant strains.

In conclusion, the compound with CAS number 865175-11-7 and product name N-(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-cyanobenzamide represents a significant contribution to chemical biology research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications in multiple disease areas. Continued investigation into its biological activity and synthetic pathways will likely yield valuable insights into drug design principles that can be applied broadly across medicinal chemistry research.